![molecular formula C11H11NO4 B2661891 6-Methoxy-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one CAS No. 88628-54-0](/img/structure/B2661891.png)
6-Methoxy-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one
Overview
Description
6-Methoxy-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one is a chemical compound with the molecular formula C11H11NO4 . It has a molecular weight of 221.21 .
Molecular Structure Analysis
The molecular structure of this compound consists of a tetrahydronaphthalen-1-one core with a methoxy group at the 6-position and a nitro group at the 7-position .Scientific Research Applications
Bioactive Properties
- Antibacterial, Antifungal, and Antialgal Properties: Compounds similar to 6-Methoxy-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one, specifically nitronaphthalenes, were isolated from an endophytic fungus, Coniothyrium sp. These compounds demonstrated significant antibacterial, antifungal, and antialgal properties (Krohn et al., 2008).
Chemical Synthesis and Transformations
- Conversion of Valeric Acids: 5-Arylvaleric acids were converted into various compounds including 6-nitro-1,2,3,4-tetrahydronaphthalene through a lead tetra-acetate oxidation process. This demonstrates the compound's role in chemical synthesis and transformations (Davies & Waring, 1968).
- Hydrolysis of Aryl Epoxides: The hydrolysis of 6-methoxy-1,2,3,4-tetrahydronaphthalene-1,2-epoxide, along with other compounds, yielded significant insights into the stereochemistry of the reaction and the stability of resulting compounds (Sampson et al., 2004).
Photolysis and Nitration Reactions
- Photolysis Studies: Research involving the photolysis of naphthalene and derivatives, including 1-methoxynaphthalene, with tetranitromethane revealed insights into nitration reactions and the formation of nitro compounds (Eberson & Radner, 1991).
Spectroscopy and Molecular Studies
- Conformational Analysis: Detailed studies using spectroscopy techniques like FT-IR, FT-Raman, and NMR on 6-methoxy-1,2,3,4-tetrahydronaphthalene provided novel insights into the vibrational properties and conformational stability of the compound (Arivazhagan et al., 2014).
Reaction with Carbanions
- Cyclocondensation Reactions: The compound 2-Nitronaphthalene, which is structurally similar to this compound, underwent direct cyclocondensation with secondary and tertiary carbanions. This study provides a pathway to synthesize complex structures like dihydronaphth[2,1-c]isoxazole N-oxides and dihydroisoxazolo[4,3-f]quinoline N-oxides (Maruoka & Tomioka, 2003).
Application in Organic Radical Batteries
- Cathode-Active Material in Batteries: Research involving nitroxide radicals, including polymer derivatives, characterized them as a new class of cathode-active materials for lithium batteries. This highlights the potential application of similar compounds in energy storage technologies (Nishide et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
6-methoxy-7-nitro-3,4-dihydro-2H-naphthalen-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-16-11-5-7-3-2-4-10(13)8(7)6-9(11)12(14)15/h5-6H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTIKLRGFDKNYST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)CCCC2=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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